N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide

• IUPAC Name: N-[2-[4-[2-(2-propylphenoxy)ethylsulfamoyl]phenyl]ethyl]acetamide
• InChI: InChI=1S/C21H28N2O4S/c1-3-6-19-7-4-5-8-21(19)27-16-15-23-28(25,26)20-11-9-18(10-12-20)13-14-22-17(2)24/h4-5,7-12,23H,3,6,13-16H2,1-2H3,(H,22,24)
• InChI Key: HUUHIQFBWJWROJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC=C1OCCNS(=O)(=O)C2=CC=C(C=C2)CCNC(=O)C
• Molecular Formula: C21H28N2O4S
• Molecular Weight: 404.5 g/mol

Description

N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as PBA or PBAE and is known for its unique properties that make it an ideal candidate for use in scientific research.

Mechanism of Action

The mechanism of action of N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide is not fully understood, but it is believed to involve the formation of hydrogen bonds between the compound and the drug molecule. This interaction leads to improved solubility and bioavailability of the drug, which in turn enhances its effectiveness.
Biochemical and Physiological Effects:
N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide has been shown to have a range of biochemical and physiological effects. In addition to its drug delivery applications, this compound has also been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide in lab experiments is its ability to enhance the effectiveness of certain drugs. However, there are also limitations to its use, including the complex synthesis process and the potential for toxicity at high doses.

Future Directions

There are many potential future directions for research involving N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide. Some possible areas of focus include further studies on its mechanism of action, as well as its potential applications in the treatment of various diseases and conditions. Additionally, research could be conducted to explore the use of this compound in combination with other drugs to enhance their effectiveness.
In conclusion, N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide is a unique and promising compound that has the potential to make significant contributions to the field of scientific research. Its ability to enhance the effectiveness of certain drugs and its potential applications in a range of fields make it an area of interest for future research.

Synthesis Methods

The synthesis of N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide is a complex process that requires specialized equipment and expertise. The most commonly used method for synthesizing this compound is through a reaction between 2-(2-propylphenoxy)ethylamine and 4-bromo-N-(2-(chloroacetyl)ethyl)aniline. This reaction is carried out in the presence of a base and a solvent, typically dimethyl sulfoxide (DMSO).

Scientific Research Applications

N-{2-[4-({[2-(2-propylphenoxy)ethyl]amino}sulfonyl)phenyl]ethyl}acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of drug delivery, where it has been shown to enhance the effectiveness of certain drugs by improving their solubility and bioavailability.